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Compound of Interest

Compound Name:
2'-Hydroxy-5'-

methoxyacetophenone

Cat. No.: B048926 Get Quote

Essential Safety and Handling Guide for 2'-
Hydroxy-5'-methoxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2'-Hydroxy-5'-methoxyacetophenone (CAS No. 705-15-7).

Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Safety Data
2'-Hydroxy-5'-methoxyacetophenone is a yellow crystalline powder that poses several health

risks. It is crucial to be fully aware of its hazards before handling.[1]

Hazard Summary:
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Hazard Statement GHS Classification

Causes skin irritation Skin Corrosion/Irritation, Category 2

Causes serious eye damage Serious Eye Damage/Eye Irritation, Category 1

May cause respiratory irritation
Specific target organ toxicity — single exposure,

Category 3

Quantitative Data:

Property Value

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance Yellow crystalline powder[1][2]

Melting Point 48-54 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup[4]

Acute Toxicity No data available

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure to 2'-Hydroxy-5'-
methoxyacetophenone. The following PPE is mandatory when handling this chemical.
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PPE Category Specification Rationale

Hand Protection

Butyl rubber or Neoprene

gloves. For incidental contact,

double-gloving with nitrile

gloves may be acceptable, but

they provide poor resistance to

ketones and aromatic

hydrocarbons for prolonged

contact.[3][4][5][6]

Protects against skin irritation

and absorption. Butyl rubber

offers superior resistance to

ketones.[5][6]

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher, used in a well-

ventilated area or fume hood.

Prevents inhalation of the

powder, which can cause

respiratory irritation.[4]

Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.

Protects skin from accidental

spills and contamination.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2'-Hydroxy-5'-methoxyacetophenone is essential to

minimize risk.

Workflow for Handling 2'-Hydroxy-5'-methoxyacetophenone:

Caption: Workflow for the safe handling of 2'-Hydroxy-5'-methoxyacetophenone.

Detailed Protocol:

Preparation:

Don Full PPE: Before entering the designated handling area, put on all required PPE as

specified in the table above.
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Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. Cover the

work surface with absorbent, disposable bench paper.

Handling:

Retrieve from Storage: Obtain the chemical from its designated storage location. This

compound should be stored in a cool, dry, well-ventilated area, away from light and

incompatible materials such as strong oxidizing agents, bases, acid anhydrides, and acid

chlorides.

Weighing: All weighing and handling of the solid material must be conducted within a

chemical fume hood to prevent inhalation of dust. Use a tared, sealed container to

transport the chemical to the balance if it is located outside the fume hood.

Experimental Use: This compound is often used in organic synthesis. For example, in the

preparation of substituted chromanone and chromone derivatives.[1] All experimental

procedures should be carried out in a fume hood.

Cleanup and Decontamination:

Decontaminate Work Area: After use, decontaminate all surfaces, glassware, and

equipment with an appropriate solvent (e.g., ethanol) followed by soap and water.

Spill Response: In case of a small spill, carefully sweep up the solid material, avoiding

dust generation, and place it in a labeled, sealed container for hazardous waste. For larger

spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 2'-Hydroxy-5'-methoxyacetophenone and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused/Expired Chemical

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Do not mix

with other waste streams.

Contaminated Labware (gloves, bench paper,

etc.)

Place in a designated, sealed hazardous waste

bag or container.

Contaminated Solvents
Collect in a labeled, sealed container for

halogenated or aromatic solvent waste.

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or equivalent authority. Do not dispose of this chemical down the drain or in

regular trash.[7][8]

By adhering to these detailed procedures, you can significantly mitigate the risks associated

with handling 2'-Hydroxy-5'-methoxyacetophenone and maintain a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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